Cas no 76610-84-9 (Cefbuperazone)

Cefbuperazone is a second-generation cephalosporin antibiotic with a broad spectrum of activity against Gram-positive and Gram-negative bacteria. Its chemical structure includes a β-lactam ring, conferring stability against many β-lactamases, enhancing its efficacy against resistant strains. Cefbuperazone exhibits strong bactericidal effects, particularly against pathogens such as Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae. Its pharmacokinetic profile includes good tissue penetration and prolonged half-life, allowing for less frequent dosing. The compound is often used in clinical settings for treating respiratory, urinary, and intra-abdominal infections. Its balanced spectrum and resistance to enzymatic degradation make it a reliable option in empirical and targeted antibiotic therapy.

Cefbuperazone structure

Product Name:Cefbuperazone

CAS No:76610-84-9

MF:C₂₂H₂₉N₉O₉S₂

MW:627.650561094284

CID:59808

PubChem ID:127527

Update Time:2025-10-28

Cefbuperazone Chemical and Physical Properties

Names and Identifiers

- Cefbuperazone
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2R,3S)-2-[[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]-3-hydroxy-1-oxobutyl]amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl
- (6R,7S)-7-((2R,3S)-2-(4-Ethyl-2,3-dioxo-1-piperazinecarboxamido)-3-hydroxybutyramido)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylicacid,7-((2-(((4-ethyl-2,3-dio
- Keiperazon
- Tomiporan
- xo-1-piperazinyl)carbonyl)amino)-3-hydroxy-1-oxobutyl)amino)-7-methoxy-3-(((1
- Cefbuperazonum [Latin]
- BCP16025
- T0785J3X40
- CEFBUPERAZONE [WHO-DD]
- NS00011572
- CHEMBL1908372
- Cefbuperazone [USAN:INN]
- AC-8179
- D03423
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((2-(((4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl)amino)-3-hydroxy-1-oxobutyl)amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-, (6R-(6alpha,7alpha,7(2R*,3S*)))-
- (7S)-7-((2R,3S)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)-3-hydroxybutanamido)-7-methoxy-3-((1-methyl-1H-tetrazol-5-ylthio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- CEFBUPERAZONE [USAN]
- CBPZ
- (6R,7S)-7-[(2R,3S)-2-(4-Ethyl-2,3-dioxo-1-piperazinecarboxamido)-3-hydroxybutyramido]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cefbuperazona
- GTPL12253
- CEFBUPERAZONE [MI]
- (6R,7S)-7-((2R,3S)-2-(4-Ethyl-2,3-dioxo-1-piperazinecarboxamido)-3-hydroxybutyramido)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- CEFBUPERAZONE [INN]
- (7S)-7-({N-[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl]-D-threonyl}amino)-7-methoxy-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-3,4-didehydrocepham-4-carboxylic acid
- UNII-T0785J3X40
- DB13638
- 76610-84-9
- 2,4-bis[(diaminomethylidene)amino]-3,5,6-trihydroxycyclohexyl dihydrogen phosphate
- T-1982
- Cefbuperazonum
- (6R,7S)-7-[[(2R,3S)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-3-hydroxybutanoyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Q5057221
- DTXSID701024595
- Cefbuperzaone
- BMY-25182
- AKOS015900594
- NCGC00507774-01
- Cefbuperazona [Spanish]
- BMY 25182
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((2-(((4-ETHYL-2,3-DIOXO-1-PIPERAZINYL)CARBONYL)AMINO)-3-HYDROXY-1-OXOBUTYL)AMINO)-7-METHOXY-3-(((1-METHYL-1H-TETRAZOL-5-YL)THIO)METHYL)-8-OXO-, (6R-(6.ALPHA.,7.ALPHA.,7(2R*,3S*)))-
- (6R,7S)-7-({N-[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl]-D-threonyl}amino)-7-methoxy-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Cerbuperazone [French]
- CEFBUPERAZONE [MART.]
- Cerbuperazone
- Cefbuperazone (USAN/INN)
- CHEBI:135856
- SCHEMBL49833
- Inchi： 1S/C22H29N9O9S2/c1-5-29-6-7-30(16(35)15(29)34)20(39)23-12(10(2)32)14(33)24-22(40-4)18(38)31-13(17(36)37)11(8-41-19(22)31)9-42-21-25-26-27-28(21)3/h10,12,19,32H,5-9H2,1-4H3,(H,23,39)(H,24,33)(H,36,37)/t10-,12+,19+,22-/m0/s1
- InChI Key： SMSRCGPDNDCXFR-CYWZMYCQSA-N
- SMILES： S1CC(CSC2=NN=NN2C)=C(C(=O)O)N2C([C@]([C@@H]12)(NC([C@@H]([C@H](C)O)NC(N1C(C(N(CC)CC1)=O)=O)=O)=O)OC)=O

Computed Properties

Exact Mass: 627.15300
Monoisotopic Mass: 627.152965
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 42
Rotatable Bond Count: 10
Complexity: 1210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1
Topological Polar Surface Area: 280

Experimental Properties

Color/Form: Not available
Density: 1.77
Melting Point: 118-120° (dec)
Refractive Index: 1.778
PSA: 280.09000
LogP: -2.23990
Solubility: Not available

Cefbuperazone Pricemore >>

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